Diethylhexylphthalate

• Molecular Formula: C24H38O4
• Molecular Weight: 390.6 g/mol
• SMILES: CCCCC(CC)COC(=O)C1=CC=CC=C1C(=O)OCC(CC)CCCC
• InChI: InChI=1S/C24H38O4/c1-5-9-13-19(7-3)17-27-23(25)21-15-11-12-16-22(21)24(26)28-18-20(8-4)14-10-6-2/h11-12,15-16,19-20H,5-10,13-14,17-18H2,1-4H3/t19-,20+
• InChIKey: BJQHLKABXJIVAM-BGYRXZFFSA-N

Diethylhexylphthalate (DEHP), also known as dioctyl phthalate (DOP) or bis(2-ethylhexyl) phthalate, is a high-molecular-weight ortho-phthalate ester (MW 390.57) that functions as an external plasticizer, primarily for polyvinyl chloride (PVC). It is a colorless, oily liquid with extremely low water solubility (1.9 μg/L at 20°C), high lipophilicity (Log Kow 7.50), and negligible vapor pressure (1.0×10⁻⁷ mmHg at 25°C).

Diethylhexylphthalate (DEHP) Product Evidence: Why It Remains the Reference Standard for PVC Plasticization

Diethylhexylphthalate (DEHP), also known as dioctyl phthalate (DOP) or bis(2-ethylhexyl) phthalate, is a high-molecular-weight ortho-phthalate ester (MW 390.57) that functions as an external plasticizer, primarily for polyvinyl chloride (PVC). It is a colorless, oily liquid with extremely low water solubility (1.9 μg/L at 20°C), high lipophilicity (Log Kow 7.50), and negligible vapor pressure (1.0×10⁻⁷ mmHg at 25°C) [1]. As of 2016, DEHP accounted for 37.1% (3.11 million tons) of global plasticizer production, making it the single most utilized plasticizer worldwide due to its well-characterized performance profile, broad material compatibility, and established industrial processing parameters [2]. Despite increasing regulatory restrictions in certain applications, DEHP remains the benchmark against which all alternative plasticizers are compared for plasticization efficiency, cost-effectiveness, and comprehensive historical safety data.

Benchmark PVC plasticizer for efficiency and cost studies

Standard comparator for alternative plasticizer assessment

Well-characterized processing profile for high-volume production

Extensive historical performance and regulatory data foundation

• [1] ATSDR. Toxicological Profile for Di(2-Ethylhexyl)Phthalate (DEHP). Agency for Toxic Substances and Disease Registry, Atlanta, GA, 2022 Jan. Table 4-2. View Source
• [2] Park C, et al. The Xenopus laevis teratogenesis assay for developmental toxicity of phthalate plasticizers and alternatives. Environmental Pollution. 2022; 301: 119023. View Source

Why Diethylhexylphthalate Cannot Be Arbitrarily Replaced: Evidence of Performance Divergence Across Technical and Biological Dimensions

Phthalate plasticizers and their non-phthalate alternatives exhibit significant divergence across multiple performance and safety dimensions that preclude simple one-to-one substitution. While DINP and DIDP share the ortho-phthalate backbone with DEHP, their higher molecular weights and longer branched alkyl chains alter plasticization efficiency, volatility, extraction resistance, and toxicological potency in ways that directly impact product specification and regulatory compliance [1]. Non-phthalate alternatives such as DOTP (DEHT), TOTM, and DINCH introduce even greater performance discontinuities, often trading off migration resistance against plasticization efficiency or cost [2]. The quantitative evidence presented below demonstrates that DEHP's performance profile is not interchangeable with its closest analogs, and any replacement decision must be predicated on application-specific evaluation of the trade-offs documented in the following comparative data.

Efficiency shift

Replacing with DINP may require higher loading to reach equivalent hardness, altering cost and material balance.

Thermal volatility profile

Higher-MW phthalates like DIDP exhibit lower volatility under heat; DEHP’s loss may increase in elevated-temperature service.

Migration and regulatory exposure

Medical device migration profiles differ sharply among plasticizers; DEHP’s higher leaching drives substitution in critical-contact applications.

• [1] Danish EPA. Annex 3: Summary of technical performance parameters. Environmental Project No. 1341, 2010. View Source
• [2] Bernard L, et al. Migrability of PVC plasticizers from medical devices into a simulant of infused solutions. International Journal of Pharmaceutics. 2015; 485(1-2): 341-347. View Source

Diethylhexylphthalate Quantitative Differentiation Evidence: Head-to-Head Data Against DINP, DIDP, DOTP, TOTM, and DINCH

Plasticization Efficiency: DEHP Requires Less Plasticizer Than DINP to Achieve Equivalent Softening in PVC

In identical PVC resin formulations at a constant 40% concentration (67 phr), DEHP achieved a Shore A hardness of 69 compared to 73 for DINP [1]. A lower Shore A hardness value indicates a softer, more flexible PVC compound and therefore higher plasticization efficiency. DINP typically exhibits an efficiency factor slightly above 1.0 relative to DEHP, meaning that formulations require marginally more DINP by weight to achieve equivalent softening [2]. This efficiency differential directly influences raw material cost calculations in volume production.

Plasticization Efficiency

Head-to-head

4 Shore A points softer
DEHP vs. DINP at 40% loading

Higher efficiency may reduce plasticizer loading for target flexibility, supporting cost-sensitive formulations.

Shore A 69 vs. 73; same PVC resin, 67 phr. Source-specific comparison.

Evidence Dimension	Plasticization efficiency (Shore A hardness at equivalent loading)
Target Compound Data	Shore A hardness 69 (DEHP at 40% concentration / 67 phr in PVC resin)
Comparator Or Baseline	DINP: Shore A hardness 73 (same formulation conditions)
Quantified Difference	DEHP achieves 4 points lower Shore A hardness (softer compound) than DINP at equivalent loading
Conditions	Same PVC resin; plasticizer concentration 40% (67 phr); Shore A hardness measurement

Why This Matters

This efficiency advantage translates to reduced plasticizer loading requirements for target flexibility, directly lowering raw material costs per unit volume of finished PVC product.

• [1] Danish EPA. Annex 3: Summary of technical performance parameters. Environmental Project No. 1341, 2010. View Source
• [2] The Chemical Company. Maximizing Plasticizer Efficiency: Understanding Plasticizer Performance Metrics. 2026. View Source

Volatility Resistance: DEHP Exhibits Higher Weight Loss Under Thermal Stress Compared to DIDP and DINP

In standardized volatility testing conducted at 87°C for 1 day over activated carbon, DEHP exhibited a weight loss of 4.5%, whereas DIDP showed only 1.8% weight loss and DINP showed 2.1% weight loss under identical conditions [1]. This represents a 2.5-fold higher volatility loss for DEHP compared to DIDP, and a 2.1-fold higher loss compared to DINP. The lower volatility of DIDP and DINP is attributed to their higher molecular weights (DIDP: ~447; DINP: ~420) and longer alkyl chains, which reduce plasticizer migration from the polymer matrix at elevated temperatures [2].

Volatility Resistance

Head-to-head

DEHP: 4.5% weight loss

DIDP: 1.8% weight loss

DINP: 2.1% weight loss

2.5× higher volatility than DIDP

Higher weight loss under heat limits suitability for sustained high-temperature applications.

87°C, 1 day, activated carbon; 40% plasticizer.

Evidence Dimension	Volatility (% weight loss after 1 day at 87°C over activated carbon)
Target Compound Data	4.5% weight loss (DEHP)
Comparator Or Baseline	DIDP: 1.8% weight loss; DINP: 2.1% weight loss
Quantified Difference	DEHP exhibits 2.5× higher volatility than DIDP and 2.1× higher than DINP
Conditions	PVC with 40% plasticizer concentration (67 phr); 87°C; 1 day; activated carbon

Why This Matters

For applications requiring high-temperature resistance (automotive interiors, wire and cable insulation), DEHP's higher volatility makes it less suitable than DIDP, and this differential must inform material selection for thermal endurance requirements.

• [1] Danish EPA. Annex 3: Summary of technical performance parameters. Environmental Project No. 1341, 2010. View Source
• [2] GreenFacts. Principales propriétés physico-chimiques du DBP, DEHP, DINP et DIDP. Table 6. View Source

Water Extractability: DEHP Demonstrates Lower Water Extraction Than DINP and DIDP in PVC Formulations

In water extraction testing of PVC compounds containing 40% plasticizer, DEHP exhibited only 0.01% weight loss due to water extraction, compared to 0.03% for DIDP and 0.07% for DINP [1]. This represents a 3-fold lower water extraction for DEHP relative to DIDP and a 7-fold lower extraction relative to DINP. Contrary to the general industry perception that higher molecular weight phthalates exhibit universally lower extractability, DEHP demonstrated superior resistance to aqueous extraction compared to both DINP and DIDP under these test conditions .

Water Extractability

Head-to-head

DEHP: 0.01% extracted

DIDP: 0.03% extracted

DINP: 0.07% extracted

7× lower extraction than DINP

Lower water extraction may benefit formulations facing aqueous contact, contrary to typical MW expectations.

Immersion test; 40% plasticizer PVC.

Evidence Dimension	Water extraction resistance (% extracted in water)
Target Compound Data	0.01% extracted (DEHP)
Comparator Or Baseline	DINP: 0.07% extracted; DIDP: 0.03% extracted
Quantified Difference	DEHP exhibits 7× lower water extraction than DINP and 3× lower than DIDP
Conditions	PVC with 40% plasticizer concentration (67 phr); water immersion extraction test

Why This Matters

In applications involving intermittent or continuous aqueous contact (such as certain medical devices, water-contact films, or humid environment applications), DEHP's lower water extractability may offer an advantage over higher molecular weight phthalate alternatives.

• [1] Danish EPA. Annex 3: Summary of technical performance parameters. Environmental Project No. 1341, 2010. View Source

Medical Device Plasticizer Migration: DEHP Exhibits the Highest Migration Rate Among Tested Plasticizers

In a standardized in vitro migration study using a simulant of infused solutions (ethanol/water 50/50 v/v at 40°C), DEHP demonstrated the highest migration ability among all tested plasticizers, with the amount of TOTM released being more than 20 times less than that of DEHP, and DEHT (DOTP) showing migration levels approximately 3 times lower than DEHP [1]. DINCH, despite being marketed as a safer alternative, exhibited migration ability similar to DEHP after 24 hours of contact, with released amounts equaling approximately 1/8th of the initial plasticizer content in the tubing [2]. The migration of DEHP increased progressively over time, whereas TOTM maintained consistently low release throughout the 10-day test period.

Medical Device Migration

Head-to-head

DEHP: highest migration (reference)

TOTM: >20× lower than DEHP

DEHT/DOTP: ~3× lower than DEHP

DINCH: comparable to DEHP at 24h

High migration liability drives substitution in medical tubing to reduce patient exposure.

Ethanol/water 50/50, 40°C; PVC tubing. TOTM migration ≤5% of DEHP.

Evidence Dimension	Plasticizer migration from PVC tubing into infusion simulant
Target Compound Data	DEHP: highest migration (reference baseline)
Comparator Or Baseline	TOTM: >20× lower migration than DEHP; DEHT/DOTP: ~3× lower migration; DINCH: similar to DEHP after 24h
Quantified Difference	TOTM migration ≤5% of DEHP; DEHT migration ~33% of DEHP; DINCH migration comparable to DEHP at 24h
Conditions	PVC tubing; simulant ethanol/water 50/50 v/v; 40°C; 24h, 72h, and 10-day timepoints

Why This Matters

For medical device manufacturers, DEHP's high migration rate is a critical liability driving replacement with TOTM or DEHT in applications where patient exposure to plasticizers must be minimized, particularly in neonatal and long-term infusion scenarios.

• [1] Bernard L, et al. Migrability of PVC plasticizers from medical devices into a simulant of infused solutions. International Journal of Pharmaceutics. 2015; 485(1-2): 341-347. View Source
• [2] Sautou V, et al. Plasticizers in medical devices made of flexible PVC. Doctoral thesis, Université Clermont Auvergne, 2015. HAL ID: tel-01657409. View Source

Developmental and Reproductive Toxicity Potency: DEHP Exhibits Higher Anti-Androgenic Potency Than DINP

In a dose-response assessment using the Sprague Dawley fetal rat model following in utero exposure on gestational days 14-18, diisononyl phthalate (DINP) was determined to be 2.3-fold less potent than DEHP in reducing fetal testicular testosterone production [1]. DINP was also less potent at reducing StAR and Cyp11a gene expression levels, which are critical markers of steroidogenic disruption. In contrast, diisobutyl phthalate (DIBP) and diisoheptyl phthalate (DIHP) exhibited similar potency to DEHP [2]. Comparative toxicogenomic analysis across multiple phthalate esters confirmed that DEHP, along with BBP and DBP (shorter side-chain phthalates), demonstrates stronger toxicities against reproductive organs of male offspring, with lower No-Observed-Adverse-Effect Levels (NOAELs) compared to longer side-chain phthalates such as DIDP and DINP [3].

Anti-androgenic Potency

Head-to-head

2.3× less potent
DINP vs. DEHP in fetal testosterone reduction

Potency differential supports risk assessment and regulatory limit calculations for alternatives.

Sprague Dawley GD14-18 exposure; fetal testis endpoints.

Evidence Dimension	Reduction of fetal testicular testosterone production (anti-androgenic potency)
Target Compound Data	DEHP: reference potency (baseline)
Comparator Or Baseline	DINP: 2.3-fold less potent than DEHP
Quantified Difference	DINP requires 2.3× higher dose to achieve equivalent reduction in fetal testosterone
Conditions	Sprague Dawley rats; in utero exposure gestational days 14-18; fetal testicular testosterone measurement

Why This Matters

This 2.3-fold potency differential directly informs risk assessment and regulatory exposure limit calculations, and partially explains why DINP has been positioned as a less restricted alternative to DEHP in consumer product applications subject to phthalate regulations.

• [1] Hannas BR, et al. Dose-response assessment of fetal testosterone production and gene expression levels in rat testes following in utero exposure to diethylhexyl phthalate, diisobutyl phthalate, diisoheptyl phthalate, and diisononyl phthalate. Toxicological Sciences. 2011 Sep; 123(1): 206-216. View Source
• [2] CTD. Dose-response assessment of fetal testosterone production and gene expression levels in rat testes. Comparative Toxicogenomics Database, Reference 21633115. View Source
• [3] J-Stage. Comparison of the developmental/reproductive toxicity and hepatotoxicity of phthalate esters in rats using an open toxicity data source. 2019. View Source

Diethylhexylphthalate Optimal Application Scenarios Based on Quantitative Comparative Evidence

General-Purpose Flexible PVC Applications Prioritizing Cost and Processing Familiarity

DEHP remains the preferred plasticizer for high-volume, general-purpose flexible PVC applications where regulatory restrictions are absent or manageable, and where the primary selection criteria are raw material cost, processing stability, and long industrial history. The evidence demonstrates that DEHP offers superior plasticization efficiency compared to DINP (Shore A hardness of 69 vs. 73 at equivalent loading) [1], translating to lower plasticizer consumption per unit volume. With compounds containing alternative phthalates such as DINP, DPHP, and DIDP costing approximately 3-7% more than DEHP-plasticized vinyl , DEHP maintains a clear cost advantage in price-sensitive markets. Its well-characterized behavior in existing production equipment and extensive historical performance data further reduce formulation and quality control costs relative to alternative plasticizers with more limited industrial track records.

Water-Contact and Aqueous Environment PVC Products

Contrary to common industry assumptions, the quantitative evidence indicates that DEHP exhibits lower water extractability than both DINP (0.01% vs. 0.07% extracted) and DIDP (0.01% vs. 0.03% extracted) under standardized test conditions [1]. This performance characteristic may make DEHP suitable for certain water-contact applications where minimizing plasticizer loss to aqueous media is a primary technical requirement. However, this advantage must be carefully weighed against DEHP's higher volatility (4.5% weight loss vs. 1.8% for DIDP at 87°C) [1] and its known reproductive toxicity profile, which may restrict its use in applications involving direct human contact or drinking water exposure.

Regulatory-Compliant Replacement Evaluation Benchmarking

DEHP serves as the essential reference standard for benchmarking the performance of alternative plasticizers during regulatory-driven reformulation efforts. The quantitative migration data showing that TOTM releases more than 20-fold less plasticizer than DEHP, while DEHT (DOTP) releases approximately 3-fold less [1], establishes clear performance benchmarks that guide material selection in medical device and food contact applications. Similarly, the reproductive toxicity data demonstrating that DINP is 2.3-fold less potent than DEHP in reducing fetal testosterone provides a quantitative framework for evaluating the toxicological profiles of replacement candidates. DEHP's status as the most extensively studied plasticizer makes it an indispensable comparator for validating the safety and performance claims of emerging alternatives.

Application

Selection Property

Validation Focus

High-volume flexible PVC (non-restricted)

Plasticization efficiency and cost profile

Verify hardness–loading curve in target resin; monitor regulatory landscape

Water-contact PVC products

Low water extractability

Assess aqueous extraction in final formulation; balance with volatility and toxicity review

Alternative plasticizer benchmarking

Comprehensive comparative migration and toxicity data

Evaluate TOTM/DEHT migration reduction; compare anti-androgenic potency of candidates

• [1] Danish EPA. Annex 3: Summary of technical performance parameters. Environmental Project No. 1341, 2010. View Source